Cas no 503-09-3 (epifluorohydrin)

• Product Name: epifluorohydrin
• CAS No: 503-09-3
• MF: C₃H₅FO
• MW: 76.0696046352386
• MDL: MFCD00005131
• CID: 37844
• PubChem ID: 10418
• Update Time: 2025-06-08

epifluorohydrin Chemical and Physical Properties

Names and Identifiers

• epifluorohydrin
• 1,2-Epoxy-3-fluoropropane
• epifluorohydrine
• ALPHA-Epifluorhydrin
• 2-(Fluoromethyl)oxirane
• (+/-)-epifluorohydrin
• 1,2-epoxy-3-fluoro-propane
• 1,2-Epoxy-3-fluor-propan
• 3-Fluoro-1,2-propenoxide
• Epifluorhydrine
• FLUOROMETHYLOXIRAN
• fluoromethyl-oxirane
• EINECS 207-960-1
• 2-fluoromethyl-oxirane
• 503-09-3
• MFCD00005131
• Propane, 1,2-epoxy-3-fluoro-
• Oxirane, (fluoromethyl)-
• Epifluorohydrin, 98%
• DTXSID4025244
• CS-0238445
• GEO-01282
• 3-Fluoropropene-1,2-oxide
• Q27251088
• 0ZZ4ROH5IL
• UNII-0ZZ4ROH5IL
• oxirane, 2-(fluoromethyl)-
• FLUOROMETHYLOXIRANE
• 2-(Fluoromethyl)oxirane #
• (Fluoromethyl)oxirane
• Propane,2-epoxy-3-fluoro-
• NSC21303
• EN300-195514
• 3-FLUOROPROPYLENE OXIDE
• 5-17-01-00019 (Beilstein Handbook Reference)
• AT22387
• NS00042658
• CCRIS 6034
• NSC 21303
• WLN: T3OTJ B1F
• BRN 0102460
• AKOS005259611
• J1.567I
• FT-0622149
• PS-10259
• NSC-88608
• OXIRANE, (FLUOROMETHYL)-, (+/-)-
• NSC88608
• NSC-21303
• ALBB-023708
• BBL101624
• STL555420
• 3-FLUOROPROPENE 1,2-OXIDE
• DTXCID705244
• 1-fluoro-2,3-epoxypropane
• Oxirane, (fluoromethyl)-(9CI)
• 207-960-1

• MDL： MFCD00005131
• Inchi： 1S/C3H5FO/c4-1-3-2-5-3/h3H,1-2H2
• InChI Key： OIFAHDAXIUURLN-UHFFFAOYSA-N
• SMILES： FCC1CO1

Computed Properties

• Exact Mass: 76.03240
• Monoisotopic Mass: 76.032443
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 37.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 1.067 g/mL at 25 °C(lit.)
• Boiling Point: 85-86 °C(lit.)
• Flash Point: Fahrenheit: 39.2 ° f
  Celsius: 4 ° c
  
• Refractive Index: n20/D 1.368(lit.)
• PSA: 12.53000
• LogP: 0.35470
• Solubility: Not determined

epifluorohydrin Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H314
• Warning Statement： P210-P280-P304+P340+P310-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-23/24/25-34
• Safety Instruction： S16-S26-S45-S38-S36/37/39-S33
• RTECS：TZ3325000
• Hazardous Material Identification：
• Safety Term：6.1(a)
• Packing Group：I
• Risk Phrases：R11; R23/24/25; R34
• Storage Condition：0-6°C
• Packing Group：I
• Hazard Level：6.1(a)
• HazardClass：6.1(a)
• PackingGroup：I

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on epifluorohydrin

Comprehensive Overview of Epifluorohydrin (CAS No. 503-09-3): Properties, Applications, and Industry Trends

Epifluorohydrin (CAS No. 503-09-3), a fluorinated epoxy compound, is gaining significant attention in specialty chemical and material science sectors due to its unique reactivity and versatility. As industries increasingly prioritize high-performance materials, epifluorohydrin derivatives are being explored for advanced applications ranging from pharmaceuticals to functional polymers. This article delves into its molecular characteristics, synthetic pathways, and emerging uses while addressing common queries like "epifluorohydrin solubility" and "503-09-3 safety data."

The molecular structure of epifluorohydrin features a three-membered epoxide ring and a fluorine substituent, enabling selective ring-opening reactions. Researchers highlight its role as a bifunctional building block in synthesizing fluorinated polyethers and crosslinking agents. Recent studies (2023–2024) emphasize its utility in creating low-surface-energy coatings, a topic frequently searched in relation to "water-repellent materials" and "anti-fouling surfaces." The compound’s CAS 503-09-3 registry ensures precise identification in regulatory documentation and supply chain tracking.

In pharmaceutical applications, epifluorohydrin-based intermediates contribute to the development of fluorinated APIs (Active Pharmaceutical Ingredients). This aligns with trending searches such as "fluorine in drug design" and "bioactive fluorochemicals." The compound’s ability to enhance metabolic stability and bioavailability makes it valuable for targeted therapies, though rigorous purity standards (≥98% by HPLC) are essential, as noted in recent 503-09-3 technical specifications.

Environmental and handling considerations for epifluorohydrin are critical discussion points. While not classified as a hazardous substance under major global frameworks, proper storage conditions (e.g., inert atmosphere, moisture-free) are recommended to maintain stability. Searches like "epifluorohydrin storage guidelines" and "CAS 503-09-3 stability" reflect user concerns about long-term usability. Innovations in green fluorination methods further address sustainability questions, leveraging catalytic processes to reduce waste.

The material science sector leverages epifluorohydrin for fluoropolymer modifications, particularly in electronics and aerospace. Its incorporation into epoxy resin systems improves dielectric properties, a hot topic for queries like "high-performance insulating materials." Manufacturers increasingly reference 503-09-3 MSDS (Material Safety Data Sheet) to ensure compliance with regional chemical regulations, though specific handling protocols vary by application.

Analytical techniques for epifluorohydrin quantification, such as GC-MS and 19F NMR spectroscopy, are frequently discussed in academic forums. Recent publications (e.g., Journal of Fluorine Chemistry, 2023) detail novel detection methods, responding to search trends like "analyzing fluorinated epoxides." These advancements support quality control in industrial-scale production, where batch-to-batch consistency is paramount.

Market projections indicate growing demand for CAS 503-09-3 in Asia-Pacific regions, driven by electronics and automotive sectors. Suppliers emphasize "high-purity epifluorohydrin" as a key differentiator, catering to precision-driven applications. Comparative analyses with non-fluorinated analogs (e.g., "epifluorohydrin vs. epichlorohydrin") further guide material selection processes in R&D.

In summary, epifluorohydrin (CAS No. 503-09-3) exemplifies the intersection of fluorine chemistry and industrial innovation. Its expanding applications—from biocompatible materials to next-generation adhesives—are well-documented in peer-reviewed literature and patent filings. As interest in "sustainable fluorochemicals" rises, this compound’s role in circular economy models will likely evolve, making it a focal point for interdisciplinary research.